Cas no 376649-06-8 (11-{[(4-Methoxyphenyl)(diphenyl)methyl]sulfanyl}undecanoic acid)

• Product Name: 11-{[(4-Methoxyphenyl)(diphenyl)methyl]sulfanyl}undecanoic acid
• CAS No: 376649-06-8
• MF: C₃₁H₃₈O₃S
• MW: 490.696628093719
• CID: 2621466
• PubChem ID: 60069393
• Update Time: 2025-04-21

11-{[(4-Methoxyphenyl)(diphenyl)methyl]sulfanyl}undecanoic acid Chemical and Physical Properties

Names and Identifiers

• 376649-06-8
• DTXSID40733582
• SCHEMBL1929857
• 11-{[(4-Methoxyphenyl)(diphenyl)methyl]sulfanyl}undecanoic acid

• Inchi： 1S/C31H38O3S/c1-34-29-23-21-28(22-24-29)31(26-16-10-8-11-17-26,27-18-12-9-13-19-27)35-25-15-7-5-3-2-4-6-14-20-30(32)33/h8-13,16-19,21-24H,2-7,14-15,20,25H2,1H3,(H,32,33)
• InChI Key： MKJBBTRCNXZAAG-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 490.25416624Da
• Monoisotopic Mass: 490.25416624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 71.8Ų